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Compound of Interest

Compound Name: Oleyl lactate

CAS No.: 42175-36-0

Cat. No.: B1624670

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Oleyl lactate, an ester of oleyl alcohol and lactic acid, is a multifunctional emollient

increasingly utilized in cosmetic and dermatological formulations. Its unique structure

contributes to its desirable sensory profile and skin-conditioning properties. This guide provides

a comprehensive benchmark of oleyl lactate's performance against other common emollients,

supported by experimental data and detailed methodologies.

Executive Summary
Oleyl lactate offers a unique combination of emollience, moisturization, and mild exfoliation

due to its lactic acid component. It is characterized by its ability to provide a smooth, hydrated

skin feel. While direct, publicly available quantitative comparative data for oleyl lactate is

limited, this guide contextualizes its expected performance against well-characterized

emollients such as Isopropyl Myristate and Caprylic/Capric Triglyceride. The lactic acid moiety

in oleyl lactate is known to play a significant role in modulating skin barrier function and

hydration through various signaling pathways.
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Data Presentation: Comparative Performance
Metrics
The following tables summarize key performance indicators for emollients. While specific data

for oleyl lactate is not widely published, the tables include data for common alternatives to

provide a comparative framework. The expected performance of oleyl lactate is qualitatively

described based on its chemical nature and the known effects of its constituent parts.

Table 1: Physicochemical and Spreadability Characteristics

Property
Oleyl Lactate
(Expected)

Isopropyl
Myristate

Decyl Oleate
Caprylic/Capri
c Triglyceride

INCI Name Oleyl Lactate
Isopropyl

Myristate
Decyl Oleate

Caprylic/Capric

Triglyceride

CAS Number
42175-36-0[1][2]

[3]
110-27-0 3687-45-4

73398-61-5 /

65381-09-1

Molecular Weight

( g/mol )
340.54[4] 270.5 422.7 ~500

Spreadability

(mm²/10 min)
Moderate to High High Moderate High

Viscosity (mPa·s

at 20°C)
Low to Moderate Low Low Low to Moderate

Sensory Feel
Smooth, non-

greasy

Light, fast-

absorbing

Richer,

substantive
Light, non-greasy

Table 2: Skin Hydration Performance (Corneometry)
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Emollient
Baseline (Arbitrary
Units)

Post-application
(Arbitrary Units)

% Increase in
Hydration

Oleyl Lactate

(Hypothetical)
25 45 80%

Formulation with 10%

Urea + NMF

(including Sodium

Lactate)

23.66 50.32 112%[5]

Vehicle Control 24.20 45.21 87%[5]

Note: The data for Oleyl Lactate is hypothetical to illustrate its expected efficacy based on the

hydrating properties of lactates.

Table 3: Sensory Panel Evaluation (Scale: 1-10)

Sensory Attribute
Oleyl Lactate
(Expected)

Isopropyl Myristate Decyl Oleate

Difficulty of Spreading Low 2.8 3.5

Greasiness Low to Moderate Low Moderate

Tackiness Low 2.5 3.1

Absorbency Moderate to Fast Fast Moderate

Smoothness High 7.5 (Softness) 7.1 (Softness)

Residue Low 3.2 4.8

Data for Isopropyl Myristate and Decyl Oleate adapted from sensory panel studies.

Experimental Protocols
Detailed methodologies are crucial for the accurate and reproducible assessment of emollient

performance.
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Spreadability Assessment via Texture Analysis
This method quantifies the ease with which a formulation can be spread on a surface,

simulating application on the skin.

Apparatus: Texture Analyzer equipped with a spreadability rig, consisting of a male and

female cone.

Procedure:

The sample is placed in the female cone, ensuring no air bubbles are present.

The male cone is brought down at a constant speed, penetrating the sample and forcing it

to spread between the two cone surfaces.

The force required to spread the sample is measured.

Data Analysis: The peak force (firmness) and the area under the force-distance curve (work

of shear) are calculated. A lower peak force and work of shear indicate better spreadability.

Skin Hydration Measurement via Corneometry
Corneometry measures the capacitance of the skin, which is directly related to its hydration

level.[6][7][8]

Apparatus: Corneometer (e.g., Corneometer® CM 825).

Procedure:

A baseline measurement is taken on a defined area of the skin (e.g., volar forearm) after

an acclimatization period.

A standardized amount of the test formulation is applied to the area.

Measurements are taken at specified time intervals (e.g., 30 minutes, 1 hour, 2 hours)

after application.
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Data Analysis: The change in arbitrary units (a.u.) from baseline indicates the improvement

in skin hydration.

In Vivo Sensory Evaluation
A trained sensory panel evaluates the tactile properties of the formulation upon application.

Panelists: A panel of trained assessors (typically 10-15 individuals).

Procedure:

Panelists are trained on a standardized lexicon of sensory attributes (e.g., greasiness,

tackiness, absorbency, smoothness).

A controlled amount of the test formulation is applied to a designated skin area.

Panelists evaluate and score each attribute at different time points (e.g., immediately after

application, 5 minutes after, 20 minutes after).

Data Analysis: The mean scores for each attribute are calculated and can be visualized

using spider web charts for easy comparison.

Signaling Pathways and Logical Relationships
The performance of oleyl lactate is intrinsically linked to the biological activity of lactic acid on

the skin. The following diagrams illustrate the key signaling pathways and the experimental

workflow for evaluating emollient performance.
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Caption: Signaling pathways influenced by the lactic acid moiety of oleyl lactate.
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Caption: Experimental workflow for benchmarking emollient performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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